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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the optimal dosage and administration of

BD1063 dihydrochloride, a potent and selective sigma-1 (σ1) receptor antagonist, in various

rodent models. The information presented herein is intended to guide researchers in designing

and executing experiments to investigate the therapeutic potential of this compound.

Quantitative Data Summary
The following tables summarize the effective dosages of BD1063 dihydrochloride across

different rodent models and experimental paradigms.

Table 1: Effective Dosages of BD1063 in Rat Models

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b030650?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model/Para
digm

Species/Str
ain

Route of
Administrat
ion

Effective
Dose Range
(mg/kg)

Key
Findings

Reference

Ethanol Self-

Administratio

n

Sardinian

alcohol-

preferring

(sP) rats

Subcutaneou

s (s.c.)
3.3 - 11

Dose-

dependently

reduced

ethanol self-

administratio

n.

[1][2][3]

Ethanol Self-

Administratio

n

Withdrawn,

dependent

Wistar rats

Subcutaneou

s (s.c.)
4 - 11

Significantly

reduced

ethanol

intake.

[1][2][3]

Saccharin

Self-

Administratio

n

Wistar and

sP rats

Subcutaneou

s (s.c.)
3 - 11

Did not

significantly

affect

saccharin

self-

administratio

n, suggesting

selectivity for

ethanol

reinforcement

.

[1]

Binge-like

Eating

Palatable

diet-induced

obese rats

Not specified Not specified

Dose-

dependently

reduced

binge-like

eating.

[4]

Binge Eating

Episode

Female

Wistar rats

Not specified 3 and 7 Significantly

decreased

consumption

of highly

palatable

food in a

[5]
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binge-eating

model.

Dystonia

Model
Not specified

Unilateral

microinjection

into the red

nucleus

Not specified

Attenuated

dystonia

produced by

sigma

receptor

agonists.

[6]

Table 2: Effective Dosages of BD1063 in Mouse Models
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digm

Species/Str
ain

Route of
Administrat
ion

Effective
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(mg/kg)

Key
Findings

Reference

Paclitaxel-

Induced

Neuropathic

Pain

Wild-type

(WT) mice
Not specified Not specified

Acute

administratio

n dose-

dependently

reversed cold

and

mechanical

allodynia.

[4]

Heavy

Alcohol

Drinking

Not specified
Intraperitonea

l (i.p.)
30

Dose-

dependently

reduced

alcohol intake

and

preference.

[7]

Sciatic Nerve

Injury
Not specified

Intraperitonea

l (i.p.)
5

Did not

markedly

modify axonal

regeneration

but indicated

a role in

sensory

perception.

[8]

Neuropathic

Pain (Chronic

Constriction

Injury)

Not specified Not specified

17.8 (in

combination

with

quercetin)

Showed

synergistic

antinociceptiv

e effects.

[9]

Cocaine-

Induced

Hyperlocomot

ion

Not specified Not specified Not specified

Prevented

hyperlocomot

ion.
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Experimental Protocols
Preparation of BD1063 Dihydrochloride Solution for In
Vivo Administration
BD1063 dihydrochloride is typically dissolved in an isotonic saline solution for subcutaneous or

intraperitoneal administration.[4][7] To aid dissolution, gentle heating and/or sonication can be

used.[4] It is recommended to prepare fresh solutions for each experiment.[4]

Protocol:

Weigh the required amount of BD1063 dihydrochloride powder. Note that doses are often

reported as the free base weight, so a conversion may be necessary depending on the salt

form used.[4][7]

Dissolve the powder in sterile, isotonic saline to the desired final concentration.

If precipitation occurs, gently warm the solution or use an ultrasonic bath until the compound

is fully dissolved.

Allow the solution to cool to room temperature before administration.

Ethanol Self-Administration in Rats
This protocol is adapted from studies investigating the effect of BD1063 on alcohol

consumption in Sardinian alcohol-preferring (sP) and Wistar rats.[1][2][3]

Materials:

Operant conditioning chambers equipped with two levers and a liquid delivery system.

BD1063 dihydrochloride solution.

Ethanol solution (e.g., 10% v/v).

Water.

Procedure:
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Training: Train rats to self-administer ethanol by pressing a designated lever in the operant

chamber. The other lever can deliver water. Sessions are typically 30-60 minutes long.

Baseline: Establish a stable baseline of ethanol self-administration over several days.

Drug Administration: Fifteen minutes prior to the test session, administer BD1063

dihydrochloride or vehicle (isotonic saline) via subcutaneous injection (1 ml/kg).[4] A within-

subject Latin square design is often used to counterbalance the order of drug doses.[4]

Test Session: Place the rat in the operant chamber and record the number of lever presses

for ethanol and water for the duration of the session.

Data Analysis: Analyze the data to determine the effect of different doses of BD1063 on

ethanol and water intake.

Neuropathic Pain Model in Mice
This protocol is based on studies evaluating the analgesic effects of BD1063 in mouse models

of neuropathic pain.[4][9]

Materials:

Equipment for inducing neuropathic pain (e.g., chronic constriction injury of the sciatic

nerve).

Von Frey filaments for assessing mechanical allodynia.

Cold plate or acetone test for assessing cold allodynia.

BD1063 dihydrochloride solution.

Procedure:

Induction of Neuropathic Pain: Surgically induce chronic constriction injury to the sciatic

nerve in mice.

Baseline Assessment: Before drug administration, assess baseline mechanical and cold

sensitivity using von Frey filaments and a cold plate test, respectively.
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Drug Administration: Administer BD1063 dihydrochloride or vehicle via intraperitoneal

injection.

Post-treatment Assessment: At various time points after drug administration, re-assess

mechanical and cold sensitivity to determine the antinociceptive effects of the compound.

Data Analysis: Compare the withdrawal thresholds or response latencies between the

BD1063-treated and vehicle-treated groups.
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Caption: Proposed signaling pathway of BD1063 as a sigma-1 receptor antagonist.

Experimental Workflow for Ethanol Self-Administration
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Caption: Experimental workflow for assessing the effect of BD1063 on ethanol self-

administration in rats.
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Caption: Logical relationship of the primary effects of BD1063 observed in rodent models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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